![molecular formula C12H5Cl3N2 B3024045 2-Chloro-6-(2,4-dichlorophenyl)nicotinonitrile CAS No. 946384-97-0](/img/structure/B3024045.png)
2-Chloro-6-(2,4-dichlorophenyl)nicotinonitrile
Overview
Description
2-Chloro-6-(2,4-dichlorophenyl)nicotinonitrile is a chemical compound with the molecular formula C12H5Cl3N2 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) with a nitrile group (-C≡N) and a chloro group (-Cl) attached to the second carbon atom. The sixth carbon atom is attached to a phenyl ring (a six-membered ring of carbon atoms) which has two chloro groups attached to the second and fourth carbon atoms .Scientific Research Applications
Catalysis and Synthesis
The compound 2-Chloro-6-(2,4-dichlorophenyl)nicotinonitrile is involved in various synthesis processes. In one study, palladium(0) was used to enable a highly regioselective C-2 amination of 4,6-dichloronicotinonitrile, leading to 4-chloro-6-anilino nicotinonitrile compounds after deprotection in situ. This highlights its role in facilitating complex chemical reactions (Delvare, Koza, & Morgentin, 2011).
Antimicrobial Applications
Several studies have synthesized derivatives of nicotinonitrile, including this compound, to test their antimicrobial activities. For example, one study synthesized 2- Methoxy – 6 - {4' - [(4'''- Chlorophenyl) (phenyl) methyl amino] phenyl} - 4 - aryl nicotinonitrile and found that these compounds displayed significant antimicrobial activity against various bacteria and fungi (Guna, Bhadani, Purohit, & Purohit, 2015).
Structural Analysis and Crystallography
This compound has been the subject of structural analysis and crystallography. For instance, the crystal structure of 2-(1-methyl-1H-3-indolyl)nicotinonitrile was determined, which includes the nicotinonitrile group. This study contributes to understanding the molecular shape and nature of short contacts in such compounds (Parthasarathy et al., 2006).
Molluscicidal Activity
A study explored the molluscicidal activity of nicotinonitrile derivatives, including this compound, against land snails. The study demonstrated that these compounds could be effective in controlling mollusc populations, highlighting their potential use in pest control (Maaroof et al., 2022).
Photophysical Properties
In another research, the photophysical properties of a nicotinonitrile derivative, namely 2-methoxy-6-(4-methoxy-phenyl)-4-p-tolyl-nicotinonitrile, were studied. This compound was evaluated for its potential as a blue light-emitting material, indicating the relevance of nicotinonitrile derivatives in materials science and photophysical applications (Ahipa, Kamath, Kumar, & Adhikari, 2014).
Safety and Hazards
The safety data sheet for a similar compound, Chloronicotinonitrile, indicates that it may cause skin and eye irritation, and may be harmful if swallowed, in contact with skin, or if inhaled . It is recommended to handle this compound with appropriate safety measures, including wearing protective gloves, clothing, and eye/face protection, and ensuring good ventilation .
properties
IUPAC Name |
2-chloro-6-(2,4-dichlorophenyl)pyridine-3-carbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H5Cl3N2/c13-8-2-3-9(10(14)5-8)11-4-1-7(6-16)12(15)17-11/h1-5H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAMITLQYGOMUFU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C2=NC(=C(C=C2)C#N)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H5Cl3N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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